1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid

• CAS RN: 1469287-08-8
• Molecular Formula: C8H8N2O2
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 1-pyridazin-3-ylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C8H8N2O2/c11-7(12)8(3-4-8)6-2-1-5-9-10-6/h1-2,5H,3-4H2,(H,11,12)
• InChI Key: BUPPKKLAEYXQDW-UHFFFAOYSA-N
• SMILES: C1CC1(C2=NN=CC=C2)C(=O)O

Description

1-(Pyridazin-3-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C8H8N2O2 and its molecular weight is 164.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium hydroxide (196.4 mg, 4.68 mmol) was added to a solution of ethyl 1-(pyridazin-3-yl)cyclopropanecarboxylate (300 mg, 156 mmol) in tetrahydrofuran and water (1:1, 10 mL) at room temperature. The reaction mixture was stirred for 2 h and concentrated. The resulting residue was dissolved in water and the pH was adjusted to 2 using 1N aqueous hydrochloric acid. The mixture was extracted with ethyl acetate. The organics were dried over sodium sulfate and concentrated to afford the title compound (160 mg) which was used as is without further purification. MS (ES+APCI) (M−H) 163.0; LCMS retention time: 2.713 minutes (Method X1)